Cas no 1072952-14-7 (2-Amino-4,5-difluorophenylboronic Acid)

2-Amino-4,5-difluorophenylboronic acid is a boronic acid derivative featuring both amino and difluoro substituents on the phenyl ring. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions due to the electron-withdrawing effects of the fluorine atoms, which enhance the reactivity of the boronic acid group. The presence of the amino group further allows for additional functionalization, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its stability under typical reaction conditions and compatibility with various catalysts contribute to its utility in constructing complex heterocyclic and biaryl structures. This compound is especially useful in medicinal chemistry for the development of fluorinated bioactive molecules.

2-Amino-4,5-difluorophenylboronic Acid structure

1072952-14-7 structure

Product Name:2-Amino-4,5-difluorophenylboronic Acid

CAS No:1072952-14-7

MF:C₆H₆BF₂NO₂

MW:172.925148487091

MDL:MFCD03095340

CID:856884

PubChem ID:44754757

Update Time:2025-10-23

2-Amino-4,5-difluorophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

- (2-Amino-4,5-difluorophenyl)boronic acid
- 2-AMINO-4,5-DIFLUOROPHENYLBORONIC ACID
- C6H6BF2NO2
- (2-amino-4,5-difluoro-phenyl)boronic acid
- CS-0173997
- MFCD03095340
- 1072952-14-7
- DB-059611
- 2-amino-4,5-difluorophenylboronicacid
- AKOS006276369
- YDTCINIFZJCMSN-UHFFFAOYSA-N
- BS-22462
- EN300-4278505
- DTXSID40660501
- AB13688
- 2-Amino-4,5-difluorophenylboronic Acid
- MDL： MFCD03095340
- Inchi： 1S/C6H6BF2NO2/c8-4-1-3(7(11)12)6(10)2-5(4)9/h1-2,11-12H,10H2
- InChI Key： YDTCINIFZJCMSN-UHFFFAOYSA-N
- SMILES： FC1C(=CC(=C(B(O)O)C=1)N)F

Computed Properties

Exact Mass: 173.04600
Monoisotopic Mass: 173.0459649g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.5Å²

Experimental Properties

Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (8 g/l) (25 º C),
PSA: 66.48000
LogP: -0.19200

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